Methyl Salicylate β-D-O-Glucuronide Triacetate Methyl Ester
Methyl Salicylate β-D-O-Glucuronide Triacetate Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
101231-54-3
VCID:
VC0119542
InChI:
InChI=1S/C21H24O12/c1-10(22)29-15-16(30-11(2)23)18(31-12(3)24)21(33-17(15)20(26)28-5)32-14-9-7-6-8-13(14)19(25)27-4/h6-9,15-18,21H,1-5H3/t15-,16-,17-,18+,21+/m0/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC=CC=C2C(=O)OC)C(=O)OC)OC(=O)C
Molecular Formula:
C21H24O12
Molecular Weight:
468.411
Methyl Salicylate β-D-O-Glucuronide Triacetate Methyl Ester
CAS No.: 101231-54-3
Reference Standards
VCID: VC0119542
Molecular Formula: C21H24O12
Molecular Weight: 468.411
| CAS No. | 101231-54-3 |
|---|---|
| Product Name | Methyl Salicylate β-D-O-Glucuronide Triacetate Methyl Ester |
| Molecular Formula | C21H24O12 |
| Molecular Weight | 468.411 |
| IUPAC Name | methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(2-methoxycarbonylphenoxy)oxane-2-carboxylate |
| Standard InChI | InChI=1S/C21H24O12/c1-10(22)29-15-16(30-11(2)23)18(31-12(3)24)21(33-17(15)20(26)28-5)32-14-9-7-6-8-13(14)19(25)27-4/h6-9,15-18,21H,1-5H3/t15-,16-,17-,18+,21+/m0/s1 |
| Standard InChIKey | GCFDADXDOSHULB-ARWBCWGVSA-N |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC=CC=C2C(=O)OC)C(=O)OC)OC(=O)C |
| Synonyms | 2-(Methoxycarbonyl)phenyl β-D-Glucopyranosiduronic Acid Methyl Triacetate Ester; Ο-carboxyphenyl β-D-Glucopyranosiduronic Αcid Triacetate Dimethyl Ester. |
| PubChem Compound | 71750606 |
| Last Modified | Nov 11 2021 |
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